Cas no 1804097-66-2 (2-Methoxy-3-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 2-Methoxy-3-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1804097-66-2
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4908120
• Update Time: 2025-06-11

2-Methoxy-3-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H8F3NO3/c1-16-8-6(9(10,11)12)2-5(4-13-8)3-7(14)15/h2,4H,3H2,1H3,(H,14,15)
• InChI Key： QDQHIZSHCSKVNF-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CC(=O)O)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 1.5
• Topological Polar Surface Area: 59.4

Additional information on 2-Methoxy-3-(trifluoromethyl)pyridine-5-acetic acid

Comprehensive Overview of 2-Methoxy-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1804097-66-2)

2-Methoxy-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1804097-66-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine core and trifluoromethyl and methoxy functional groups, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals often search for terms like "synthesis of 2-Methoxy-3-(trifluoromethyl)pyridine-5-acetic acid", "applications of pyridine derivatives", and "CAS 1804097-66-2 suppliers", reflecting its growing relevance in modern chemistry.

The molecular structure of 2-Methoxy-3-(trifluoromethyl)pyridine-5-acetic acid combines a pyridine ring with a carboxylic acid side chain, enhancing its reactivity and versatility. This structural feature allows it to serve as a key intermediate in the synthesis of more complex molecules. Recent trends in drug discovery highlight the importance of fluorinated compounds, such as this one, due to their enhanced metabolic stability and bioavailability. Searches for "fluorinated pyridine derivatives in drug development" and "role of trifluoromethyl groups in medicinal chemistry" underscore the compound's potential in creating next-generation therapeutics.

In agrochemical applications, 2-Methoxy-3-(trifluoromethyl)pyridine-5-acetic acid is explored for its potential as a building block in pesticides and herbicides. The trifluoromethyl group is known to improve the efficacy of agrochemicals by increasing their lipophilicity and resistance to degradation. Queries like "pyridine-based agrochemicals" and "trifluoromethyl in crop protection" align with the increasing demand for sustainable and efficient agricultural solutions. This compound's role in addressing global food security challenges further elevates its importance.

The synthesis of 2-Methoxy-3-(trifluoromethyl)pyridine-5-acetic acid typically involves multi-step organic reactions, including halogenation, methoxylation, and carboxylation. Researchers often seek information on "optimized synthesis routes for CAS 1804097-66-2" and "scalable production of pyridine acetic acids", indicating a need for efficient and cost-effective manufacturing processes. Advances in green chemistry have also prompted interest in eco-friendly synthesis methods, as seen in searches for "sustainable synthesis of fluorinated pyridines".

Analytical characterization of 2-Methoxy-3-(trifluoromethyl)pyridine-5-acetic acid relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for its applications. Popular search terms like "analytical methods for pyridine derivatives" and "quality control of CAS 1804097-66-2" reflect the importance of rigorous testing in industrial and academic settings.

Looking ahead, the demand for 2-Methoxy-3-(trifluoromethyl)pyridine-5-acetic acid is expected to rise, driven by its utility in pharmaceuticals, agrochemicals, and material science. Emerging trends, such as the integration of AI in chemical synthesis and the push for bio-based intermediates, are likely to influence its development. Searches for "future of fluorinated pyridines" and "innovations in pyridine chemistry" highlight the compound's potential to shape future scientific breakthroughs.

In summary, 2-Methoxy-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1804097-66-2) is a multifaceted compound with broad applications and significant research interest. Its unique structure and functional groups make it a valuable asset in advancing both medicinal chemistry and agricultural science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and beyond.